Cas no 1804807-96-2 (2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804807-96-2
• MF: C₉H₈F₃N₃O₂
• MW: 247.1739320755
• CID: 4829041
• Update Time: 2025-05-22

2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H8F3N3O2/c10-9(11,12)17-7-4-15-6(3-14)8(16)5(7)1-2-13/h4,16H,1,3,14H2
• InChI Key： ZSDLQMLUMSTTIL-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CN)C(=C1CC#N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 0.8
• Topological Polar Surface Area: 92.2

Additional information on 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetonitrile

2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804807-96-2)

The compound 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804807-96-2) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of pyridine derivatives, which are well-known for their versatile applications in drug discovery and chemical synthesis. The molecule's structure is characterized by a pyridine ring substituted with an aminomethyl group at position 2, a hydroxyl group at position 3, a trifluoromethoxy group at position 5, and an acetonitrile group at position 4. These substituents confer unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to modulate enzyme activity and receptor binding. The trifluoromethoxy group in this compound is of particular interest, as it is known to enhance lipophilicity and improve bioavailability—a critical factor in drug design. Moreover, the acetonitrile group at position 4 introduces additional electron-withdrawing effects, which can influence the molecule's reactivity and pharmacokinetic profile.

The synthesis of 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetonitrile involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Researchers have employed various strategies to optimize the yield and purity of this compound, with a focus on green chemistry principles to minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high product quality.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease pathways. For example, studies have demonstrated its potential as an inhibitor of kinase enzymes, which are implicated in cancer progression. The hydroxyl group at position 3 plays a crucial role in hydrogen bonding interactions, enhancing the molecule's ability to bind to target proteins. Additionally, the aminomethyl group introduces flexibility into the structure, allowing for diverse binding modes that could be advantageous in therapeutic applications.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic electronics. The conjugated system formed by the pyridine ring and substituents can influence charge transport characteristics, potentially leading to applications in organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Recent advancements in computational chemistry have enabled researchers to model these properties with high accuracy, providing valuable insights into the molecule's behavior under different conditions.

Despite its potential benefits, further research is required to fully understand the compound's stability under physiological conditions and its metabolic profile. Regulatory considerations also play a significant role in determining its suitability for therapeutic use. Nonetheless, the compound represents a valuable addition to the arsenal of tools available for addressing complex scientific challenges across multiple disciplines.